Cas no 1060330-28-0 (4-methoxy-3,5-dimethyl-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 4-methoxy-3,5-dimethyl-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
• CAS No: 1060330-28-0
• MF: C₁₅H₁₉NO₃S₂
• MW: 325.446261644363
• CID: 5914734
• PubChem ID: 25869820
• Update Time: 2025-05-20

4-methoxy-3,5-dimethyl-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3,5-dimethyl-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
• SR-01000921015
• SR-01000921015-1
• 4-methoxy-3,5-dimethyl-N-(2-thiophen-3-ylethyl)benzenesulfonamide
• F5105-0142
• 4-methoxy-3,5-dimethyl-N-(2-(thiophen-3-yl)ethyl)benzenesulfonamide
• AKOS024498610
• 1060330-28-0
• VU0635943-1

• Inchi： 1S/C15H19NO3S2/c1-11-8-14(9-12(2)15(11)19-3)21(17,18)16-6-4-13-5-7-20-10-13/h5,7-10,16H,4,6H2,1-3H3
• InChI Key： SSJPZFJOTSXIIW-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(=C(C)C=1)OC)(NCCC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 325.08063582g/mol
• Monoisotopic Mass: 325.08063582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-methoxy-3,5-dimethyl-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

4-Methoxy-3,5-Dimethyl-N-[2-(Thiophen-3-Yl)Ethyl]Benzene-1-Sulfonamide: A Comprehensive Overview

CAS No. 1060330-28-0 refers to the compound 4-methoxy-3,5-dimethyl-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide, a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a methoxy group, two methyl groups, and a sulfonamide group attached to a thiophene-containing ethyl side chain. The combination of these functional groups makes this compound highly versatile and intriguing for researchers exploring its chemical properties and biological activities.

The synthesis of 4-methoxy-3,5-dimethyl-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide involves a series of multi-step reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

One of the most promising areas of research for this compound is its potential as a bioactive agent. Studies have shown that the sulfonamide group in the molecule can act as a bioisostere for carboxylic acids or amides, making it an attractive candidate for drug design. Additionally, the thiophene moiety is known to confer aromaticity and electronic properties that can enhance the molecule's interaction with biological targets. Recent computational studies have highlighted the ability of this compound to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In terms of physical properties, CAS No. 1060330-28-0 exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for formulation into various drug delivery systems, including liposomal formulations or polymeric nanoparticles. Furthermore, the molecule's stability under physiological conditions has been evaluated in recent studies, with results indicating minimal degradation over extended periods.

The integration of thiophene into the molecular structure introduces unique electronic properties that have been leveraged in materials science applications. For example, researchers have explored the use of this compound as a component in organic semiconductors due to its ability to facilitate charge transport. Recent breakthroughs in thin-film transistor technology have demonstrated enhanced performance when this compound is incorporated into device architectures, paving the way for its application in flexible electronics.

From an environmental standpoint, understanding the fate and transport of 4-methoxy-3,5-dimethyl-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide in natural systems is crucial for assessing its potential impact on ecosystems. Studies conducted under simulated environmental conditions reveal that the compound undergoes slow degradation via microbial action or photochemical processes. These findings underscore the importance of responsible handling and disposal practices to minimize ecological risks.

In conclusion, CAS No. 1060330-28-0, or 4-methoxy-3,5-dimethyl-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide, represents a multifaceted chemical entity with significant potential across various scientific domains. Its unique structure endows it with properties that make it an invaluable tool for advancing research in pharmacology, materials science, and environmental chemistry. As ongoing studies continue to unravel its full spectrum of applications and mechanisms of action, this compound stands poised to contribute meaningfully to both academic and industrial advancements.